Cas no 1268076-32-9 (4-(4-ethoxyphenyl)-1H-pyrazole)

• Product Name: 4-(4-ethoxyphenyl)-1H-pyrazole
• CAS No: 1268076-32-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5187887
• PubChem ID: 82111699
• Update Time: 2025-05-26

4-(4-ethoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxyphenyl)-1H-pyrazole
• 4-(4-Ethoxy-phenyl)-1H-pyrazole
• 4-(4-ethoxyphenyl)-1H-pyrazole

• Inchi： 1S/C11H12N2O/c1-2-14-11-5-3-9(4-6-11)10-7-12-13-8-10/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： NOFLYZACSIIQFF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=NNC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-ethoxyphenyl)-1H-pyrazole

Professional Introduction to 4-(4-ethoxyphenyl)-1H-pyrazole (CAS No. 1268076-32-9)

4-(4-ethoxyphenyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1268076-32-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an ethoxy group and a pyrazole ring makes it a versatile scaffold for synthesizing various bioactive molecules.

The< strong>pyrazole core is a well-known pharmacophore, widely recognized for its role in numerous therapeutic agents. Its five-membered ring structure, featuring two nitrogen atoms, contributes to its ability to interact with biological targets in multiple ways. In particular, the nitrogen atoms can form hydrogen bonds, while the aromatic system allows for hydrophobic interactions, making pyrazole derivatives valuable in designing molecules with enhanced binding affinity and selectivity.

The< strong>4-ethoxyphenyl substituent in 4-(4-ethoxyphenyl)-1H-pyrazole introduces additional functionality that can modulate the compound's pharmacokinetic and pharmacodynamic properties. The ethoxy group is known to influence solubility, metabolic stability, and receptor binding affinity. This modification opens up possibilities for fine-tuning the compound's biological activity, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(4-ethoxyphenyl)-1H-pyrazole with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The ethoxyphenyl moiety, in particular, has been shown to enhance interactions with specific amino acid residues in target proteins, potentially leading to the development of novel therapeutic agents.

In vitro studies have demonstrated the potential of 4-(4-ethoxyphenyl)-1H-pyrazole as an anti-inflammatory agent. The compound has been found to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor kappa B (NF-κB) pathway. Such findings highlight the compound's potential as a lead molecule for developing treatments against chronic inflammatory conditions.

The< strong>CAS number 1268076-32-9 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. Researchers often rely on CAS numbers to ensure accuracy and consistency when referencing specific chemical entities. This standardized system helps prevent confusion and ensures that studies are reproducible across different laboratories.

Moreover, 4-(4-ethoxyphenyl)-1H-pyrazole has shown promise in preclinical models as a potential treatment for certain types of cancer. Preliminary experiments indicate that the compound can induce apoptosis in cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. The ethoxyphenyl group appears to play a key role in these effects by interfering with signaling pathways that promote tumor growth and survival.

The synthesis of 4-(4-ethoxyphenyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales, making it more accessible for further research and development.

The< strong>pharmacological profile of 4-(4-ethoxyphenyl)-1H-pyrazole continues to be an area of active investigation. Researchers are exploring various derivatives of this compound to enhance its therapeutic potential while minimizing side effects. By modifying different functional groups within the molecule, scientists aim to develop drugs with improved efficacy, selectivity, and safety profiles.

In conclusion, 4-(4-ethoxyphenyl)-1H-pyrazole (CAS No. 1268076-32-9) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive molecules. Ongoing research into its biological activities and synthetic methodologies continues to expand our understanding of its therapeutic possibilities.